Cas no 20488-54-4 (Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis-)

• Product Name: Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis-
• CAS No: 20488-54-4
• MF: C₁₄H₁₀F₂
• MW: 216.226010799408
• MDL: MFCD00053176
• CID: 280336
• PubChem ID: 1501877
• Update Time: 2025-05-24

Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis-
• 1 2-DIFLUOROSTILBENE
• TRANS-Α,Β-DIFLUOROSTILBENE
• (E)-a,a'-Difluorostilbene
• 1,2-DIPHENYL-TRANS-1,2-DIFLUOROETHYLENE
• trans-1,2-difluoro-1,2-diphenylethylene
• trans-1,2-difluorostilbene
• 1,2-Difluorostilbene
• (1,2-difluoro-2-phenylethenyl)benzene
• [1,2-Difluoro-2-phenylethenyl]benzene
• trans-alpha,beta-difluorostilbene
• NSC42791
• VIWUJKBBJRFTMC-BUHFOSPRSA-N
• MFCD00053176
• NSC-42791
• EN300-89173
• [(E)-1,2-Difluoro-2-phenylethenyl]benzene
• 20488-54-4

• MDL： MFCD00053176
• Inchi： 1S/C14H10F2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10H/b14-13+
• InChI Key： VIWUJKBBJRFTMC-BUHFOSPRSA-N
• SMILES： F/C(=C(\C1C=CC=CC=1)/F)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.07500
• Monoisotopic Mass: 216.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4

Experimental Properties

• Density: 1.136
• Boiling Point: 287.7°Cat760mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.557
• PSA: 0.00000
• LogP: 4.45140

Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis-

Introduction to Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis- (CAS No. 20488-54-4)

Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis- (CAS No. 20488-54-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of extensive studies due to its potential applications in various scientific domains. The presence of fluoro and ethylene groups in its backbone imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular formula of this compound can be represented as C₁₄H₈F₂O₂, which highlights its composition and the types of atoms it contains. The Benzene ring is a well-known aromatic structure that is central to many organic compounds, and its presence in this molecule suggests potential interactions with biological systems. The bifunctional nature of the compound, as indicated by the [(1E)-1,2-difluoro-1,2-ethenediyl] bridge, allows for diverse chemical modifications and functionalizations.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of fluoro atoms into pharmaceuticals has been shown to improve their pharmacokinetic properties. For instance, fluoroalkenes have been utilized in the development of antiviral and anticancer agents due to their ability to interact with biological targets in a unique manner. The study of Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis- (CAS No. 20488-54-4) could provide insights into how these modifications affect the overall efficacy and safety of therapeutic agents.

The synthesis of this compound involves sophisticated organic reactions that require precise control over reaction conditions. The formation of the [(1E)-1,2-difluoro-1,2-ethenediyl] linkage is particularly challenging and necessitates advanced catalytic systems. Researchers have been exploring various methodologies to optimize this process, including the use of transition metal catalysts and photochemical techniques. These advancements not only enhance the yield but also improve the purity of the final product.

The applications of Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis- (CAS No. 20488-54-4) extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structure makes it a potential candidate for developing novel polymers with enhanced mechanical and thermal properties. Additionally, the presence of fluorine atoms can improve the stability of agrochemicals against environmental degradation, thereby increasing their effectiveness in crop protection.

In academic research, this compound has been used as a building block for more complex molecules. Its bifunctional nature allows for sequential functionalizations at different positions on the molecule, enabling the synthesis of highly intricate structures. This capability is particularly valuable in drug discovery pipelines where multiple functional groups need to be incorporated into a single entity.

The study of Benzene derivatives has also shed light on various mechanistic pathways in organic chemistry. The reactions involving these compounds often exhibit unique characteristics that challenge traditional understanding and necessitate new theoretical frameworks. For example, the behavior of fluorinated alkenes under different conditions has been a subject of intense investigation.

In conclusion, Benzene,1,1'-[(1E)-1,2-difluoro-1,2-ethenediyl]bis- (CAS No. 20488-54-4) represents a fascinating compound with broad applications in multiple scientific fields. Its unique structure and chemical properties make it a valuable tool for researchers aiming to develop new materials and pharmaceuticals. As our understanding of fluorinated compounds continues to grow, so too will the potential applications of this remarkable molecule.